Cas no 944-73-0 (1,3-Dimethyluric acid)

1,3-Dimethyluric acid is a methylated derivative of uric acid, characterized by the substitution of methyl groups at the 1 and 3 positions of the xanthine core. This compound is of interest in biochemical and pharmacological research due to its role as a metabolite of caffeine and related methylxanthines. It exhibits distinct physicochemical properties, including solubility and stability, which make it suitable for analytical reference standards and metabolic studies. Its structural specificity allows for precise investigations into purine metabolism pathways and enzymatic interactions. The compound is typically synthesized under controlled conditions to ensure high purity, making it reliable for research applications requiring consistent performance.
1,3-Dimethyluric acid structure
1,3-Dimethyluric acid structure
Product Name:1,3-Dimethyluric acid
CAS No:944-73-0
MF:C7H8N4O3
MW:196.163420677185
MDL:MFCD00009740
CID:803899
PubChem ID:24893719
Update Time:2025-06-28

1,3-Dimethyluric acid Chemical and Physical Properties

Names and Identifiers

    • 1H-Purine-2,6,8(3H)-trione,7,9-dihydro-1,3-dimethyl-
    • 1,3-Dimethyluric acid
    • 1,3-Dimethyl-7,9-dihydro-3H-purine-2,6,8-trione
    • 1,3-Dimethyl-2,6,8-trihydroxypurine
    • 7,9-Dihydro-1,3-dimethyl-1H-purine-2,6,8(3H)-trione
    • Ba 2751
    • NSC 95854
    • Oxytheophylline
    • 1,3-Dimethylurate
    • 1,3-diMethyl-1H-purine-2,6,8(3H,7H,9H)-trione
    • 1H-Purine-2,6,8(3H)-trione, 7,9-dihydro-1,3-dimethyl-
    • Uric acid, 1,3-dimethyl-
    • MLS002695335
    • C222JTI9I3
    • 1,3-dimethyl-7,9-dihydropurine-2,6,8-trione
    • Uric acid, 1,3-dimethyl- (6CI,7CI,8CI)
    • 1,3-dimethyl-2,3,6,7,8,9-hexahy
    • 7,9-Dihydro-1,3-dimethyl-1H-purine-2,6,8(3H)-trione (ACI)
    • Uric acid, 1,3-dimethyl- (6CI, 7CI, 8CI)
    • AKOS015913314
    • AS-57517
    • 8-hydroxy-1,3-dimethyl-3,7-dihydro-1H-purine-2,6-dione
    • PD099473
    • SCHEMBL438597
    • NCIOpen2_001690
    • HY-W014993
    • THEOPHYLLINE MONOHYDRATE IMPURITY E [EP IMPURITY]
    • 1,3-dimethyl-2,3,6,7,8,9-hexahydro-1H-purine-2,6,8-trione
    • 944-73-0
    • Oprea1_454522
    • AG-690/33356063
    • AKOS000296800
    • Uric acid, 1,3-dimethyl- (VAN)
    • NSC-95854
    • MFCD00009740
    • BRN 0193698
    • CHEMBL795
    • EINECS 213-410-1
    • 7,9-Dihydro-1,3-dimethyl-1H-purine-2,6,8(3H)-trione; 1,3-Dimethyl Uric Acid;
    • NSC95854
    • 1ST2625
    • 1173019-16-3
    • purine-2,6,8(1H,3H,7H)-trione, 1,3-dimethyl-
    • 1,3-DMUA
    • 1,3-Dimethyl-7,9-dihydro-1H-purine-2,6,8(3H)-trione
    • CS-W015709
    • 1,3-Dimethyl-7,9-dihydro-1H-purine-2,6,8(3H)-trione #
    • CHEBI:68447
    • Q27136946
    • DIMETHYL URIC ACID [USP IMPURITY]
    • SMR001561241
    • 4-26-00-02622 (Beilstein Handbook Reference)
    • DB-079903
    • DTXSID50241466
    • THEOPHYLLINE IMPURITY E [EP IMPURITY]
    • UNII-C222JTI9I3
    • 1H-Purine-2,8(3H)-trione, 7,9-dihydro-1,3-dimethyl-
    • Uric acid,3-dimethyl-
    • NCGC00246904-01
    • W-204108
    • N12593
    • NS00014637
    • BA-2751
    • 1,3-Dimethyluric Acid-13C4,15N3
    • MDL: MFCD00009740
    • Inchi: 1S/C7H8N4O3/c1-10-4-3(8-6(13)9-4)5(12)11(2)7(10)14/h1-2H3,(H2,8,9,13)
    • InChI Key: OTSBKHHWSQYEHK-UHFFFAOYSA-N
    • SMILES: O=C1NC2=C(C(N(C)C(N2C)=O)=O)N1
    • BRN: 0193698

Computed Properties

  • Exact Mass: 196.06000
  • Monoisotopic Mass: 196.06
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 386
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.5
  • Topological Polar Surface Area: 81.8
  • Surface Charge: 0
  • Tautomer Count: 7

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.63±0.1 g/cm3 (20 ºC 760 Torr),
  • Melting Point: ≥300 °C (lit.)
  • Boiling Point: 520.2°C at 760 mmHg
  • Flash Point: 268.4ºC
  • Refractive Index: 1.6700 (estimate)
  • Solubility: Very slightly soluble (0.16 g/l) (25 º C),
  • PSA: 92.65000
  • LogP: -1.74640
  • Solubility: Not determined

1,3-Dimethyluric acid Security Information

  • Signal Word:Warning
  • Hazard Statement: H302-H315-H319-H335
  • Warning Statement: P261-P305+P351+P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:2
  • Safety Instruction: S24/25
  • RTECS:UP0783700
  • Storage Condition:Powder -20°C 3 years In solvent -80°C 6 months   -20°C 1 month

1,3-Dimethyluric acid Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1,3-Dimethyluric acid Pricemore >>

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1,3-Dimethyluric acid Production Method

Production Method 1

Reaction Conditions
1.1 Catalysts: Sodium methoxide Solvents: Methanol ,  Water ;  15 h, rt → reflux
1.2 Reagents: Hydrochloric acid Solvents: Water ;  pH 2.5 - 3, rt
Reference
Synthesis method of 1,3-dimethyluric acid for production of fiber treatment agent and synthesis of 1,3,7,9-tetramethyluric acid and nifekalant hydrochloride
, China, , ,

Production Method 2

Reaction Conditions
1.1 Solvents: Formic acid ;  15 - 20 min, 50 °C
Reference
Reaction of 5-Nitroso-6-Aminouracils with Glyoxylic Acid - A Simple Synthetic Pathway to Uric Acid Derivatives
Azev, Yu. A.; Ermakova, O. S.; Berseneva, V. S., Chemistry of Natural Compounds, 2017, 53(3), 603-604

Production Method 3

Reaction Conditions
1.1 Reagents: Permanganic acid (HMnO4), potassium salt (1:1) Catalysts: Sulfuric acid Solvents: Water
1.2 Reagents: Perchloric acid ,  Permanganic acid (HMnO4), potassium salt (1:1) Solvents: Water
Reference
Bronsted acid catalysis in the oxidation of purine based alkaloids by Mn(VII) in aqueous acetonitrile and sodium fluoride medium: a kinetic approach
Reddy, A. ramakrishna; Muddam, Bhooshan; Rao, A. sambashiva; Rajanna, K. c.; Reddy, A. panasa; et al, Asian Journal of Chemistry, 2021, 33(5), 1051-1057

Production Method 4

Reaction Conditions
Reference
Gas chromatographic-mass spectrometric quantitation of tri-, di- and monomethylxanthines and uric acids from hepatocyte incubation media
Benchekroun, Y.; Desage, M.; Ribon, B.; Brazier, J. L., Journal of Chromatography, 1990, 532(2), 261-75

Production Method 5

Reaction Conditions
Reference
Hydrolysis of 8-bromotheophylline by acetic anhydride in the presence of potassium fluoride
Bobkov, V. N.; Zvolinskaya, T. V.; Kuz'menko, I. I., Khimiya Geterotsiklicheskikh Soedinenii, 1991, (5),

Production Method 6

Reaction Conditions
1.1 Reagents: Glucose Solvents: Water
Reference
Highly efficient C-8 oxidation of substituted xanthines with substitution at the 1-, 3-, and 7- positions using biocatalysts
Madyastha, K. M.; Sridhar, G. R., Journal of the Chemical Society, 1999, (6), 677-680

Production Method 7

Reaction Conditions
1.1 Reagents: Triethylamine ,  1,1′-Carbonyldiimidazole Solvents: Dimethylformamide ;  10 - 20 h, 60 °C
Reference
Process for preparation of 1,3,7,9-tetramethyl uric acid
, China, , ,

Production Method 8

Reaction Conditions
1.1 Solvents: Ethylene glycol ;  rt → 180 °C; 3 - 8 h, 150 - 180 °C; 180 °C → 60 °C
1.2 Reagents: Hydrochloric acid Solvents: Water ;  pH 3 - 3.5
Reference
One-step synthesis method of 1,3-dimethyl uric acid for producing fiber treatment agent
, China, , ,

Production Method 9

Reaction Conditions
1.1 Reagents: Potassium peroxydiphosphate Catalysts: Polyethylene glycol Solvents: Acetonitrile ;  160 s
Reference
Polyethylene glycols (PEG) and micelles as efficient catalysts for the oxidation of xanthine derivatives under conventional and non-conventional conditions
Shylaja, Somannagari; Ramesh, Kola; Reddy, Pochampally Giridhar; Rajanna, Kamatala Chinna; Saiprakash, Pondichery Kuppuswamy, International Journal of Organic Chemistry, 2011, 1(4), 148-157

Production Method 10

Reaction Conditions
1.1 Reagents: Lithium aluminum hydride
Reference
Synthesis of dehydro-1,3-dimethyluric acid
Palkovic, A.; Poje, M., Tetrahedron Letters, 1990, 31(42), 6101-2

Production Method 11

Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Water
1.2 Reagents: Hydrochloric acid
Reference
Reactions of theophyllines. Chemical conversions of 8-aminotheophyllinates
Kuz'menko, I. I.; Zvolinskaya, T. V., Chemistry of Heterocyclic Compounds (New York)(Translation of Khimiya Geterotsiklicheskikh Soedinenii), 2001, 36(8), 963-970

Production Method 12

Reaction Conditions
Reference
Product class 17: purines
Seela, F.; Ramzaeva, N.; Rosemeyer, H., Science of Synthesis, 2004, 16, 945-1108

Production Method 13

Reaction Conditions
Reference
Studies on pyrimido-1,4-diazepine derivatives. I. Reaction of 5,6-diamino-1,3-dimethyluracil with ethyl β-ketocarboxylate
Fukushima, Seigo; Ueno, Akira; Noro, Kazuko; Noro, Tadataka; Morinaga, Kunio; et al, Yakugaku Zasshi, 1976, 96(12), 1453-7

Production Method 14

Reaction Conditions
Reference
Reaction of 6-amino- and 6-hydrazinopyrimidines with diethyl azodicarboxylate. New method for C-5 functionalization of pyrimidines
Taylor, Edward C.; Sowinski, Frank, Journal of Organic Chemistry, 1974, 39(7), 907-10

Production Method 15

Reaction Conditions
Reference
Pteridines. LIX. Synthesis of 7-amino-, 7-hydroxy-, and 7-methoxylumazine 5-oxides and a new pteridine .far. purine transformation
Hutzenlaub, Wolfgang; Yamamoto, Hiroshi; Barlin, Gordon B.; Pfleiderer, Wolfgang, Chemische Berichte, 1973, 106(10), 3203-15

Production Method 16

Reaction Conditions
Reference
New pteridine .far. purine transformation
Hutzenlaub, W.; Barlin, G. B.; Pfleiderer, W., Angewandte Chemie, 1969, 8(8),

Production Method 17

Reaction Conditions
Reference
A new method for C-5 functionalization of pyrimidines. New routes to azapteridines and purines. Synthesis of fervenulin
Taylor, Edward C.; Sowinski, Frank, Journal of the American Chemical Society, 1968, 90(5), 1374-5

1,3-Dimethyluric acid Raw materials

1,3-Dimethyluric acid Preparation Products

1,3-Dimethyluric acid Suppliers

Amadis Chemical Company Limited
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(CAS:944-73-0)1,3-Dimethyluric acid
Order Number:A859408
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 08:18
Price ($):358.0
Email:sales@amadischem.com
Tiancheng Chemical (Jiangsu) Co., Ltd
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(CAS:944-73-0)1,3-Dimethyluricacid
Order Number:LE18006
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:17
Price ($):discuss personally
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1,3-Dimethyluric acid Related Literature

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Amadis Chemical Company Limited
(CAS:944-73-0)1,3-Dimethyluric acid
A859408
Purity:99%
Quantity:5g
Price ($):358.0
Email
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:944-73-0)1,3-Dimethyluricacid
LE18006
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
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